Cas no 2171434-98-1 ((2S)-3-3-cyclohexyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxypropanoic acid)
(2S)-3-3-cyclohexyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxypropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2S)-3-3-cyclohexyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxypropanoic acid
- EN300-1559620
- 2171434-98-1
- (2S)-3-[3-cyclohexyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-hydroxypropanoic acid
-
- Inchi: 1S/C27H32N2O6/c30-24(26(32)33)15-28-25(31)14-23(17-8-2-1-3-9-17)29-27(34)35-16-22-20-12-6-4-10-18(20)19-11-5-7-13-21(19)22/h4-7,10-13,17,22-24,30H,1-3,8-9,14-16H2,(H,28,31)(H,29,34)(H,32,33)/t23?,24-/m0/s1
- InChI Key: GGMXZIBAONZMCI-CGAIIQECSA-N
- SMILES: O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(CC(NC[C@@H](C(=O)O)O)=O)C1CCCCC1)=O
Computed Properties
- Exact Mass: 480.22603674g/mol
- Monoisotopic Mass: 480.22603674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 10
- Complexity: 717
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 125Ų
(2S)-3-3-cyclohexyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxypropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1559620-0.05g |
(2S)-3-[3-cyclohexyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-hydroxypropanoic acid |
2171434-98-1 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1559620-0.1g |
(2S)-3-[3-cyclohexyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-hydroxypropanoic acid |
2171434-98-1 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1559620-0.25g |
(2S)-3-[3-cyclohexyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-hydroxypropanoic acid |
2171434-98-1 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1559620-0.5g |
(2S)-3-[3-cyclohexyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-hydroxypropanoic acid |
2171434-98-1 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1559620-1.0g |
(2S)-3-[3-cyclohexyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-hydroxypropanoic acid |
2171434-98-1 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1559620-2.5g |
(2S)-3-[3-cyclohexyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-hydroxypropanoic acid |
2171434-98-1 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1559620-5.0g |
(2S)-3-[3-cyclohexyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-hydroxypropanoic acid |
2171434-98-1 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1559620-10.0g |
(2S)-3-[3-cyclohexyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-hydroxypropanoic acid |
2171434-98-1 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1559620-50mg |
(2S)-3-[3-cyclohexyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-hydroxypropanoic acid |
2171434-98-1 | 50mg |
$2829.0 | 2023-09-25 | ||
| Enamine | EN300-1559620-100mg |
(2S)-3-[3-cyclohexyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-hydroxypropanoic acid |
2171434-98-1 | 100mg |
$2963.0 | 2023-09-25 |
(2S)-3-3-cyclohexyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxypropanoic acid Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on (2S)-3-3-cyclohexyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxypropanoic acid
Introduction to (2S)-3-3-cyclohexyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxypropanoic Acid (CAS No. 2171434-98-1)
Compound with the CAS number 2171434-98-1 and the product name (2S)-3-3-cyclohexyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxypropanoic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The intricate architecture of this molecule, featuring a combination of cyclohexyl, fluorenylmethoxycarbonyl, and amino functional groups, contributes to its unique chemical properties and biological activities.
The synthesis and characterization of this compound have been the subject of extensive research, particularly in the context of developing novel bioactive molecules. The presence of the (2S) configuration at the chiral center enhances its stereospecificity, which is a critical factor in determining its pharmacological efficacy and safety profile. This stereochemistry is particularly relevant in the design of enantiomerically pure drugs, where the spatial arrangement of atoms can significantly influence biological interactions.
In recent years, there has been a growing interest in the development of peptidomimetics as alternatives to traditional peptides. Peptidomimetics are designed to mimic the bioactivity of peptides while overcoming some of their limitations, such as poor oral bioavailability and susceptibility to enzymatic degradation. The compound in question, with its amide and carboxylic acid functionalities, exhibits properties that make it a promising candidate for peptidomimetic applications. These functionalities allow for interactions with biological targets similar to those of natural peptides but with enhanced stability and bioavailability.
The role of fluorinated aromatic rings in pharmaceuticals is well-documented, with fluorenylmethoxycarbonyl (Fmoc) being a commonly used protecting group in peptide synthesis. The incorporation of a fluorenylmethoxycarbonyl moiety into this compound not only enhances its stability but also improves its solubility and binding affinity. These attributes are particularly valuable in drug design, where optimal solubility and binding properties are essential for effective therapeutic outcomes.
Recent studies have highlighted the importance of cyclohexyl substituents in enhancing the metabolic stability and pharmacokinetic profiles of drug candidates. The cyclohexyl group in this compound contributes to its resistance against enzymatic degradation, thereby extending its half-life in vivo. This feature is particularly advantageous for drugs that require prolonged action or repeated dosing.
The hydroxypropanoic acid moiety at one end of the molecule introduces a polar group that enhances water solubility. This solubility is crucial for oral administration and ensures that the compound can be effectively absorbed into systemic circulation. Additionally, the presence of multiple chiral centers increases the complexity of the molecule's conformational space, which can be leveraged to optimize its binding interactions with biological targets.
Advances in computational chemistry have enabled researchers to predict and analyze the interactions between molecules like this one and their biological targets with unprecedented accuracy. Molecular docking studies have shown that this compound exhibits high affinity for various protein receptors, suggesting potential applications in treating a range of diseases. These computational predictions have guided experimental efforts, leading to more efficient development pipelines.
The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques such as solid-phase peptide synthesis (SPPS) has facilitated the construction of this complex molecule. SPPS allows for modular assembly of peptides and peptidomimetics, enabling rapid iteration and optimization during drug discovery processes.
In conclusion, (2S)-3-3-cyclohexyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxypropanoic acid represents a significant contribution to the field of pharmaceutical chemistry. Its unique structure, characterized by chiral centers, fluorinated aromatic rings, and functional groups such as amides and carboxylic acids, makes it a versatile tool for drug development. Ongoing research continues to explore its potential applications in treating various diseases, leveraging both experimental synthesis and computational modeling to optimize its pharmacological properties.
2171434-98-1 ((2S)-3-3-cyclohexyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxypropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)